5-methyl-2-phenyl-4-(2-thienylmethylene)-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: (4Z)-5-methyl-2-phenyl-4-(thiophen-2-ylmethylidene)pyrazol-3-one
• InChI: InChI=1S/C15H12N2OS/c1-11-14(10-13-8-5-9-19-13)15(18)17(16-11)12-6-3-2-4-7-12/h2-10H,1H3/b14-10-
• InChI Key: VUYSZSSFJKWRMX-UVTDQMKNSA-N
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC=CS2)C3=CC=CC=C3
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C\C2=CC=CS2)C3=CC=CC=C3
• Molecular Formula: C15H12N2OS
• Molecular Weight: 268.3 g/mol

Description

5-methyl-2-phenyl-4-(2-thienylmethylene)-2,4-dihydro-3H-pyrazol-3-one, commonly known as MPTP, is a chemical compound that has been extensively studied in the field of neuroscience due to its ability to selectively destroy dopaminergic neurons. MPTP is a prodrug, which means it is converted into a toxic metabolite, MPP+, in the brain that causes neuronal damage. This property of MPTP has been used to create animal models of Parkinson's disease, which has led to significant advances in our understanding of the disease and the development of new treatments.

Mechanism of Action

MPTP is converted into MPP+ by the enzyme monoamine oxidase B (MAO-B) in the brain. MPP+ is then taken up by dopaminergic neurons via the dopamine transporter and causes selective damage to these neurons by inhibiting complex I of the mitochondrial electron transport chain. This leads to a decrease in ATP production and oxidative stress, which ultimately results in neuronal death.
Biochemical and Physiological Effects:
MPTP-induced damage to dopaminergic neurons leads to a decrease in dopamine levels in the brain, which is a hallmark of Parkinson's disease. This results in a range of motor symptoms, including tremors, rigidity, and bradykinesia. MPTP also causes non-motor symptoms, such as depression, anxiety, and cognitive impairment.

Advantages and Limitations for Lab Experiments

The use of MPTP to create animal models of Parkinson's disease has several advantages. These models closely mimic the human disease and allow researchers to study the mechanisms underlying the disease and test new treatments. However, there are also limitations to this approach. MPTP-induced Parkinson's disease models do not fully recapitulate the human disease, and there are differences in the pathophysiology of the disease between humans and animals. Additionally, the use of MPTP in animal experiments requires careful handling and disposal due to its toxicity.

Future Directions

There are several future directions for research on MPTP and its use in animal models of Parkinson's disease. One area of research is the development of new treatments for the disease based on a better understanding of the mechanisms underlying MPTP-induced neuronal damage. Another area of research is the development of new animal models that more closely mimic the human disease. Finally, there is a need for further research into the safety and toxicity of MPTP and its metabolites, as well as the development of safer alternatives for creating animal models of Parkinson's disease.

Synthesis Methods

MPTP can be synthesized by reacting 2-acetylthiophene with hydrazine hydrate and then reacting the resulting compound with 2-phenylpropiophenone. The final product is obtained by reducing the resulting compound with sodium borohydride.

Scientific Research Applications

MPTP has been widely used as a tool to study the pathophysiology of Parkinson's disease. MPTP is selectively taken up by dopaminergic neurons in the brain and converted into MPP+, which causes selective damage to these neurons. This property of MPTP has been used to create animal models of Parkinson's disease that closely mimic the human disease. These models have been used to study the mechanisms underlying the disease, as well as to test new treatments.